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Compound of Interest

Compound Name: Methylamino-PEG1-acid

Cat. No.: B608981 Get

An In-depth Technical Guide to Methylamino-PEG1-acid
This technical guide provides a comprehensive overview of Methylamino-PEG1-acid, a bifunctional linker widely utilized by researchers, scientists, a

document details its chemical structure, molecular properties, and general methodologies for its characterization and application in bioconjugation.

Core Properties of Methylamino-PEG1-acid
Methylamino-PEG1-acid is a hydrophilic, short-chain polyethylene glycol (PEG) linker. It possesses a terminal methylamine group and a carboxylic a

linking molecules. The PEG spacer enhances the solubility and bioavailability of conjugated molecules.[1] It is frequently employed in the synthesis of

Quantitative Data Summary
The following table summarizes the key quantitative data for Methylamino-PEG1-acid.

Property Value Source(s)

Molecular Formula C₆H₁₃NO₃ [4][5]

Molecular Weight 147.17 g/mol [4][5]

Alternate Molecular Weight 147.2 g/mol [6]

CAS Number 1367918-21-5

Purity (Typical) ≥98% [6]

Chemical Structure and Reactivity
The structure of Methylamino-PEG1-acid features a single ethylene glycol unit flanked by a methylamine and a propanoic acid. This bifunctional nat

strategies. The methylamine group can react with entities like carboxylic acids and carbonyls, while the carboxylic acid can form stable amide bonds w

agents such as EDC or HATU.[1]

Methylamino-PEG1-acid

HOOC CH₂ CH₂ O CH₂ CH₂ N

Click to download full resolution via product page

Caption: Chemical structure of Methylamino-PEG1-acid.

Experimental Protocols
Detailed proprietary synthesis and purification protocols for Methylamino-PEG1-acid are not publicly available. However, this section outlines genera

control and characterization of PEGylated compounds, which are applicable to Methylamino-PEG1-acid.
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Purity and Content Determination by Reverse-Phase High-Performance Liquid Chromato
RP-HPLC is a standard method for assessing the purity of PEGylated molecules and quantifying their content.

Instrumentation: A standard HPLC system equipped with a UV detector is typically used. For molecules lacking a strong chromophore, a Charged A

Scattering Detector (ELSD) can be employed.

Column: A C8 or C18 reversed-phase column is generally suitable.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile), often with an acidic modifier like trifluoroacetic acid (TFA) or formic aci

Detection: The elution of the compound is monitored by UV absorbance at a suitable wavelength (e.g., 210-220 nm for amide bonds) or by CAD/EL

Quantification: The concentration of the sample can be determined by comparing its peak area to a standard curve generated from samples of know

Identity Confirmation by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of Methylamino-PEG1-acid, thereby verifying its identity.

Instrumentation: An Electrospray Ionization (ESI) mass spectrometer is commonly used.

Sample Preparation: The sample is typically dissolved in a suitable solvent, such as a mixture of water and acetonitrile, and infused into the mass s

Analysis: The instrument is set to scan for the expected mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺.

Data Interpretation: The resulting spectrum should show a prominent peak corresponding to the calculated molecular weight of Methylamino-PEG

General Protocol for Bioconjugation
The following is a general procedure for conjugating an amine-containing molecule to Methylamino-PEG1-acid.

Activation of Carboxylic Acid:

Dissolve Methylamino-PEG1-acid in an appropriate anhydrous organic solvent (e.g., Dimethylformamide - DMF or Dichloromethane - DCM).

Add N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC) and N-hydroxysuccinimide (NHS) to the solution to activate the carbox

Allow the reaction to proceed at room temperature for approximately 15-30 minutes.

Conjugation to an Amine-Containing Molecule:

Dissolve the amine-containing target molecule in a suitable buffer (e.g., Phosphate-Buffered Saline - PBS) at a pH of 7.2-7.5.

Add the activated Methylamino-PEG1-acid solution to the solution of the target molecule.

Allow the reaction to proceed for a few hours at room temperature or overnight at 4°C.

Purification: The resulting conjugate can be purified using techniques such as size-exclusion chromatography (SEC) or dialysis to remove unreacte

Quality Control and Workflow Visualization
A robust quality control workflow is essential to ensure the identity, purity, and functionality of Methylamino-PEG1-acid. The following diagram illustra
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Quality Control Workflow for Methylamino-PEG1-acid
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Caption: A logical workflow for the quality control of Methylamino-PEG1-acid.

The following diagram illustrates a typical bioconjugation reaction pathway using Methylamino-PEG1-acid.
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Caption: A simplified signaling pathway for a bioconjugation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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